(1R*,2S*)-N-butyl-2-[(3-phenoxy-1-azetidinyl)carbonyl]cyclohexanecarboxamide

• IUPAC Name: (1R,2S)-N-butyl-2-(3-phenoxyazetidine-1-carbonyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C21H30N2O3/c1-2-3-13-22-20(24)18-11-7-8-12-19(18)21(25)23-14-17(15-23)26-16-9-5-4-6-10-16/h4-6,9-10,17-19H,2-3,7-8,11-15H2,1H3,(H,22,24)/t18-,19+/m1/s1
• InChI Key: YDNGEIGCQZQMEN-MOPGFXCFSA-N
• Canonical SMILES: CCCCNC(=O)C1CCCCC1C(=O)N2CC(C2)OC3=CC=CC=C3
• Isomeric SMILES: CCCCNC(=O)[C@@H]1CCCC[C@@H]1C(=O)N2CC(C2)OC3=CC=CC=C3
• Molecular Formula: C21H30N2O3
• Molecular Weight: 358.5 g/mol

Description

(1R*,2S*)-N-butyl-2-[(3-phenoxy-1-azetidinyl)carbonyl]cyclohexanecarboxamide, also known as AZD1283, is a small molecule inhibitor that has been developed for the treatment of thrombosis and related cardiovascular disorders. It belongs to the class of cyclohexanecarboxamide derivatives and has a molecular weight of 459.62 g/mol. In

Scientific Research Applications

Synthesis and Characterization

• Azetidine-Based Synthesis : Azetidine and its derivatives are essential in medicinal chemistry for their role as β-lactam antibiotics and enzyme inhibitors. One study reports on the asymmetric synthesis of a potent human leukocyte elastase inhibitor, demonstrating the relevance of azetidine derivatives in therapeutic applications (Cvetovich et al., 1996).

• Cyclohexanecarboxamide Derivatives : The synthesis and characterization of N-(alky(aryl)carbamothioyl)cyclohexanecarboxamide derivatives and their metal complexes have been explored for their potential applications in coordination chemistry and materials science (Ozer et al., 2009).

Potential Applications

• Enzyme Inhibition : Beta-lactams, including azetidine derivatives, are known for their enzyme inhibitory activity, particularly against bacterial enzymes, which is foundational for their antibacterial properties. This is exemplified by the synthesis and evaluation of β-lactams as inhibitors of various enzymes, indicating their potential in drug discovery (Gérard et al., 2004).

• Catalysis and Material Science : Compounds with cyclohexanecarboxamide structures have been examined for their role in catalysis and material science, illustrating the versatility of this functional group in scientific research (Takenaka & Osakada, 2001).

• Bio-based Production : The broader field of organic synthesis, including the production of monomers and polymers, is moving towards bio-based methods. Metabolic engineering of microorganisms to produce chemical precursors demonstrates the intersection of chemistry and biotechnology, highlighting an area where compounds with similar functionalities might find application (Chung et al., 2015).